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Compound of Interest

Compound Name: GW842166X

Cat. No.: B1672485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of GW842166X, a

potent and selective cannabinoid receptor 2 (CB2) agonist, for use in cell culture experiments.

Adherence to these guidelines is crucial for ensuring the accurate and reproducible application

of this compound in in vitro studies.

Introduction
GW842166X is a selective agonist for the CB2 receptor, which is primarily expressed in

immune cells and to a lesser extent in the central nervous system.[1][2] Its selectivity for CB2

over the CB1 receptor makes it a valuable tool for investigating the therapeutic potential of CB2

activation in various pathological conditions, including inflammatory pain and

neurodegenerative diseases, without the psychoactive effects associated with CB1 agonism.[1]

Accurate preparation of GW842166X solutions is the first critical step for obtaining reliable and

reproducible results in cell-based assays.

Chemical Properties
A summary of the key chemical properties of GW842166X is provided below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672485?utm_src=pdf-interest
https://www.benchchem.com/product/b1672485?utm_src=pdf-body
https://www.benchchem.com/product/b1672485?utm_src=pdf-body
https://en.wikipedia.org/wiki/GW-842,166X
https://pmc.ncbi.nlm.nih.gov/articles/PMC6035094/
https://en.wikipedia.org/wiki/GW-842,166X
https://www.benchchem.com/product/b1672485?utm_src=pdf-body
https://www.benchchem.com/product/b1672485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₈H₁₇Cl₂F₃N₄O₂[3]

Molecular Weight 449.25 g/mol [3]

Target Cannabinoid Receptor 2 (CB2)[3]

Pathway GPCR/G Protein; Neuronal Signaling[3]

IC₅₀ 63 nM (human CB2), 91 nM (rat CB2)[3]

Solubility Data
GW842166X is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents such as dimethyl sulfoxide (DMSO). The following table summarizes the known

solubility of GW842166X.

Solvent Concentration Observation

Dimethyl Sulfoxide (DMSO) ≥ 2.5 mg/mL (≥ 5.56 mM) Clear solution[3]

10% DMSO / 90% (20% SBE-

β-CD in saline)
≥ 2.5 mg/mL (≥ 5.56 mM) Clear solution[3]

10% DMSO / 90% corn oil ≥ 2.5 mg/mL (≥ 5.56 mM) Clear solution[3]

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% saline
Not Specified

Used for in vivo

preparations[3]

Note: For most cell culture applications, a stock solution in 100% DMSO is recommended.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GW842166X in DMSO,

which can be further diluted in cell culture medium to the desired final concentration.

Materials:
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GW842166X powder (MW: 449.25 g/mol )

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Procedure:

Weighing the Compound: Accurately weigh out a precise amount of GW842166X powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.49 mg of GW842166X.

Dissolution: Add the appropriate volume of DMSO to the weighed GW842166X. For 4.49 mg,

add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

(e.g., in a 37°C water bath for 5-10 minutes) or sonication can be used to aid dissolution if

necessary.[3] Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

stability.

Preparation of Working Solutions in Cell Culture Medium
Procedure:

Thawing: Thaw a single aliquot of the 10 mM GW842166X stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation, it is advisable to perform serial

dilutions rather than a single large dilution. First, dilute the 10 mM stock solution in cell

culture medium to an intermediate concentration (e.g., 1 mM or 100 µM).

Final Dilution: Further dilute the intermediate solution to the final desired concentration in

pre-warmed cell culture medium. For example, to achieve a final concentration of 10 µM in 1

mL of medium, add 10 µL of a 1 mM intermediate solution.
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Vehicle Control: It is imperative to include a vehicle control in all experiments. This control

should contain the same final concentration of DMSO as the treated samples. Typically, the

final DMSO concentration in cell culture should be kept below 0.5% to minimize solvent-

induced cytotoxicity.

Visualizations
Experimental Workflow for Solubilization and Cell
Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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